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Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides an in-depth exploration of 2-aminobenzonitrile
(anthranilonitrile), a pivotal intermediate in organic synthesis. It details established and novel

synthetic methodologies, explores its extensive applications in the pharmaceutical,

agrochemical, and materials science sectors, and provides practical experimental protocols for

key transformations.

Introduction
2-Aminobenzonitrile, also known as anthranilonitrile or 2-cyanoaniline, is a yellow crystalline

solid with the chemical formula C₇H₆N₂.[1][2][3] Its structure, featuring both a nucleophilic

amino group and an electrophilic nitrile group ortho to each other on a benzene ring, imparts a

unique reactivity profile. This makes it an exceptionally versatile building block for the synthesis

of a wide array of nitrogen-containing heterocyclic compounds, many of which form the core

scaffolds of pharmaceuticals, agrochemicals, and functional materials.[4][5][6] This guide will

systematically review the primary synthetic routes to 2-aminobenzonitrile and its subsequent

transformations into high-value chemical entities.

Synthesis of 2-Aminobenzonitrile
The preparation of 2-aminobenzonitrile can be achieved from several common starting

materials. The choice of synthetic route often depends on factors such as raw material
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availability, cost, scale, and desired purity. Key precursors include 2-nitrobenzonitrile,

anthranilamide, isatin, and anthranilic acid derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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